Cas no 2640979-02-6 (4-({5-[9-(2-methoxyethyl)-9H-purin-6-yl]-octahydropyrrolo[3,4-c]pyrrol-2-yl}methyl)benzonitrile)

• Product Name: 4-({5-[9-(2-methoxyethyl)-9H-purin-6-yl]-octahydropyrrolo[3,4-c]pyrrol-2-yl}methyl)benzonitrile
• CAS No: 2640979-02-6
• MF: C₂₂H₂₅N₇O
• MW: 403.480203390121
• CID: 5318836
• PubChem ID: 155799385
• Update Time: 2025-11-01

4-({5-[9-(2-methoxyethyl)-9H-purin-6-yl]-octahydropyrrolo[3,4-c]pyrrol-2-yl}methyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-[[Hexahydro-5-[9-(2-methoxyethyl)-9H-purin-6-yl]pyrrolo[3,4-c]pyrrol-2(1H)-yl]methyl]benzonitrile
• 4-({5-[9-(2-methoxyethyl)-9H-purin-6-yl]-octahydropyrrolo[3,4-c]pyrrol-2-yl}methyl)benzonitrile
• F6798-4406
• AKOS040731874
• 2640979-02-6

• Inchi： 1S/C22H25N7O/c1-30-7-6-28-15-26-20-21(28)24-14-25-22(20)29-12-18-10-27(11-19(18)13-29)9-17-4-2-16(8-23)3-5-17/h2-5,14-15,18-19H,6-7,9-13H2,1H3
• InChI Key： FAXWJWWBPIIGMO-UHFFFAOYSA-N
• SMILES： O(C)CCN1C=NC2=C1N=CN=C2N1CC2CN(CC3C=CC(C#N)=CC=3)CC2C1

Computed Properties

• Exact Mass: 403.21205845g/mol
• Monoisotopic Mass: 403.21205845g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 616
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 83.1Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 614.2±65.0 °C(Predicted)
• pka: 8.12±0.20(Predicted)

Additional information on 4-({5-[9-(2-methoxyethyl)-9H-purin-6-yl]-octahydropyrrolo[3,4-c]pyrrol-2-yl}methyl)benzonitrile

Introduction to 4-({5-[9-(2-methoxyethyl)-9H-purin-6-yl]-octahydropyrrolo[3,4-c]pyrrol-2-yl}methyl)benzonitrile (CAS No. 2640979-02-6)

4-({5-[9-(2-methoxyethyl)-9H-purin-6-yl]-octahydropyrrolo[3,4-c]pyrrol-2-yl}methyl)benzonitrile (CAS No. 2640979-02-6) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology due to its unique structural features and potential therapeutic applications. This compound belongs to the class of purine derivatives and exhibits a complex molecular structure that includes a benzene ring, a nitrile group, and a substituted purine moiety. The presence of these functional groups endows the compound with a range of biological activities, making it a promising candidate for various therapeutic interventions.

The chemical structure of 4-({5-[9-(2-methoxyethyl)-9H-purin-6-yl]-octahydropyrrolo[3,4-c]pyrrol-2-yl}methyl)benzonitrile is characterized by its intricate arrangement of heterocyclic rings and substituents. The core structure is an octahydropyrrolo[3,4-c]pyrrole ring, which is fused to a benzene ring through a methyl group. The purine moiety is attached to the pyrrole ring via a methylene bridge, and it is further substituted with a 2-methoxyethyl group at the 9-position. This specific arrangement of functional groups contributes to the compound's high affinity for certain biological targets and its potential as a lead molecule in drug discovery.

Recent studies have highlighted the potential of 4-({5-[9-(2-methoxyethyl)-9H-purin-6-yl]-octahydropyrrolo[3,4-c]pyrrol-2-yl}methyl)benzonitrile in various therapeutic areas. One of the most notable applications is in the treatment of neurological disorders. Research has shown that this compound can modulate specific neurotransmitter systems, particularly those involving adenosine receptors. Adenosine receptors play a crucial role in regulating neuronal activity and have been implicated in conditions such as Parkinson's disease, Alzheimer's disease, and epilepsy. By targeting these receptors, 4-({5-[9-(2-methoxyethyl)-9H-purin-6-yl]-octahydropyrrolo[3,4-c]pyrrol-2-yl}methyl)benzonitrile may offer new avenues for the development of more effective treatments for these debilitating conditions.

In addition to its potential in neurological disorders, 4-({5-[9-(2-methoxyethyl)-9H-purin-6-yl]-octahydropyrrolo[3,4-c]pyrrol-2-yl}methyl)benzonitrile has also shown promise in cancer research. Preclinical studies have demonstrated that this compound can inhibit the proliferation of various cancer cell lines by interfering with key signaling pathways involved in cell growth and survival. Specifically, it has been shown to target the PI3K/AKT/mTOR pathway, which is frequently dysregulated in many types of cancer. By modulating this pathway, 4-({5-[9-(2-methoxyethyl)-9H-purin-6-yl]-octahydropyrrolo[3,4-c]pyrrol-2-yl}methyl)benzonitrile may help to reduce tumor growth and improve patient outcomes.

The pharmacokinetic properties of 4-({5-[9-(2-methoxyethyl)-9H-purin-6-yl]-octahydropyrrolo[3,4-c]pyrrol-2-yl}methyl)benzonitrile have also been extensively studied. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for its effectiveness as a therapeutic agent. It has been found to have good oral bioavailability and a reasonable half-life, making it suitable for both acute and chronic dosing regimens. Additionally, its low toxicity profile further enhances its potential as a safe and effective drug candidate.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-({5-[9-(2-methoxyethyl)-9H-purin-6-yl]-octahydropyrrolo[3,4-c]pyrrol-2-yl}methyl)benzonitrile in human subjects. Preliminary results from phase I trials have been encouraging, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing the compound into later-stage clinical trials and ultimately bringing it to market as a new therapeutic option.

In conclusion, 4-({5-[9-(2-methoxyethyl)-9H-purin-6-y l]-octahydropyrrolo[3 , 4 - c ] pyrrol - 2 - yl } methyl ) benzonitrile (CAS No . 2 6 4 0 9 7 9 - 0 2 - 6 ) represents an exciting advancement in medicinal chemistry . Its unique structural features , combined with its promising biological activities , make it a valuable candidate for further research and development . As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential , this compound holds great promise for addressing unmet medical needs in various disease areas .